Cas no 309271-25-8 (Piperazine, 1-[(4-acetylphenyl)sulfonyl]-4-methyl-)

• Product Name: Piperazine, 1-[(4-acetylphenyl)sulfonyl]-4-methyl-
• CAS No: 309271-25-8
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 1444828
• PubChem ID: 567241
• Update Time: 2025-04-20

Piperazine, 1-[(4-acetylphenyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-acetylphenyl)sulfonyl]-4-methyl-
• 1-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]ethanone
• 1-{4-[(4-methylpiperazino)sulfonyl]phenyl}-1-ethanone
• SMR000274270
• MLS000714290
• CPSMBILYGPIPPN-UHFFFAOYSA-N
• STK662484
• ST009212
• DTXSID00340771
• AKOS000507171
• 1-[4-(4-Methyl-piperazine-1-sulfonyl)-phenyl]-ethanone
• SR-01000525508
• SCHEMBL5560091
• 1-(4-[(4-Methyl-1-piperazinyl)sulfonyl]phenyl)ethanone #
• SR-01000525508-1
• Piperazine, 1-(4-acetylphenylsulfonyl)-4-methyl-
• HMS2680O13
• CHEMBL1313556
• 1-{4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}ethanone
• 309271-25-8

• Inchi： 1S/C13H18N2O3S/c1-11(16)12-3-5-13(6-4-12)19(17,18)15-9-7-14(2)8-10-15/h3-6H,7-10H2,1-2H3
• InChI Key： CPSMBILYGPIPPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 282.10394
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 57.69